Cas no 64201-00-9 (Propanamide, 2-oxo-N,N-bis(phenylmethyl)-)

Propanamide, 2-oxo-N,N-bis(phenylmethyl)- structure
64201-00-9 structure
Product Name:Propanamide, 2-oxo-N,N-bis(phenylmethyl)-
CAS No:64201-00-9
MF:C17H17NO2
MW:267.322384595871
CID:424747
PubChem ID:11010970
Update Time:2025-04-19

Propanamide, 2-oxo-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-oxo-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-2-oxopropanamide
    • DTXSID20451833
    • 64201-00-9
    • Inchi: 1S/C17H17NO2/c1-14(19)17(20)18(12-15-8-4-2-5-9-15)13-16-10-6-3-7-11-16/h2-11H,12-13H2,1H3
    • InChI Key: JWRXEDBFFOTJNQ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=O)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 267.12601
  • Monoisotopic Mass: 267.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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